Cas no 6299-01-0 (2-Methyl-5,6,7,8-tetrahydroquinazoline)

2-Methyl-5,6,7,8-tetrahydroquinazoline is a heterocyclic compound featuring a partially saturated quinazoline core with a methyl substituent at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate or scaffold. Its partially hydrogenated ring system enhances stability while maintaining reactivity for further functionalization. The compound’s rigid yet modifiable framework makes it valuable for developing biologically active molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined chemical properties and compatibility with diverse reaction conditions contribute to its utility in medicinal chemistry and material science.

2-Methyl-5,6,7,8-tetrahydroquinazoline structure

6299-01-0 structure

Product Name:2-Methyl-5,6,7,8-tetrahydroquinazoline

CAS No:6299-01-0

MF:C₉H₁₂N₂

MW:148.204981803894

CID:528783

PubChem ID:238183

Update Time:2025-06-12

2-Methyl-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-5,6,7,8-tetrahydroquinazoline
- Quinazoline, 5,6,7,8-tetrahydro-2-methyl-
- 2-Methyl-5,6,7,8-tetrahydro-chinazolin
- 2-methyl-5,6,7,8-tetrahydro-quinazoline
- AC1L60EN
- AC1Q4W45
- ANW-57705
- AR-1E3719
- CTK2F8862
- NSC42451
- Quinazoline, 5,6,7,8-tetrahydro-2-methyl- (6CI,7CI,8CI)
- NSC-42451
- DTXSID70285600
- SCHEMBL13865788
- 6299-01-0
- Inchi： 1S/C9H12N2/c1-7-10-6-8-4-2-3-5-9(8)11-7/h6H,2-5H2,1H3
- InChI Key： NJTCTJROWXGTQG-UHFFFAOYSA-N
- SMILES： N1C(C)=NC=C2C=1CCCC2

Computed Properties

Exact Mass: 148.10016
Monoisotopic Mass: 148.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

2-Methyl-5,6,7,8-tetrahydroquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189011183-1g	2-Methyl-5,6,7,8-tetrahydroquinazoline	6299-01-0	95%	1g	$533.12	2023-09-01
Chemenu	CM142176-1g	2-methyl-5,6,7,8-tetrahydroquinazoline	6299-01-0	95%	1g	$632	2021-08-05
Chemenu	CM142176-1g	2-methyl-5,6,7,8-tetrahydroquinazoline	6299-01-0	95%	1g	$***	2023-05-30
Crysdot LLC	CD11084308-1g	2-Methyl-5,6,7,8-tetrahydroquinazoline	6299-01-0	95+%	1g	$668	2024-07-18

2-Methyl-5,6,7,8-tetrahydroquinazoline Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
3. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327

Related Categories

Additional information on 2-Methyl-5,6,7,8-tetrahydroquinazoline

Recent Advances in the Study of 2-Methyl-5,6,7,8-tetrahydroquinazoline (CAS: 6299-01-0)

2-Methyl-5,6,7,8-tetrahydroquinazoline (CAS: 6299-01-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a scaffold for drug development, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methyl-5,6,7,8-tetrahydroquinazoline derivatives exhibit potent inhibitory effects on monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The study utilized a combination of molecular docking and in vitro assays to identify key structural modifications that enhance selectivity and potency. These findings suggest that this compound could serve as a promising lead for developing novel neuroprotective agents.

In addition to its CNS applications, recent research has also investigated the antimicrobial properties of 2-Methyl-5,6,7,8-tetrahydroquinazoline. A 2024 preprint in BioRxiv reported that certain derivatives of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study employed a high-throughput screening approach to evaluate the compound's efficacy, revealing its potential as a scaffold for next-generation antibiotics.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-Methyl-5,6,7,8-tetrahydroquinazoline. A recent Organic Letters publication (2024) described a novel catalytic method using palladium nanoparticles, which significantly improves yield and reduces reaction time compared to traditional approaches. This methodological innovation could facilitate large-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-Methyl-5,6,7,8-tetrahydroquinazoline derivatives. A 2023 review in Expert Opinion on Drug Discovery highlighted the need for further structure-activity relationship (SAR) studies to address issues such as metabolic stability and blood-brain barrier penetration. Future research directions may include computational modeling to predict optimal derivatives and in vivo studies to validate therapeutic efficacy.

In conclusion, 2-Methyl-5,6,7,8-tetrahydroquinazoline (CAS: 6299-01-0) represents a versatile scaffold with significant potential in drug discovery. Recent studies have expanded our understanding of its biological activities and synthetic accessibility, paving the way for its application in treating neurological and infectious diseases. Continued research in this area is expected to yield clinically relevant candidates in the coming years.